Cas no 1437485-20-5 (5-Phenyl-6,7,8,9-tetrahydro-5H-2,5,9-triaza-benzocycloheptene)

• Product Name: 5-Phenyl-6,7,8,9-tetrahydro-5H-2,5,9-triaza-benzocycloheptene
• CAS No: 1437485-20-5
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• CID: 5218895
• Update Time: 2025-11-01

5-Phenyl-6,7,8,9-tetrahydro-5H-2,5,9-triaza-benzocycloheptene Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-6,7,8,9-tetrahydro-5H-2,5,9-triaza-benzocycloheptene

• Inchi： 1S/C14H15N3/c1-2-5-12(6-3-1)17-10-4-8-16-13-11-15-9-7-14(13)17/h1-3,5-7,9,11,16H,4,8,10H2
• InChI Key： ZVPLUECACLDSFF-UHFFFAOYSA-N
• SMILES： N1CCCN(C2=CC=CC=C2)C2C=CN=CC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Phenyl-6,7,8,9-tetrahydro-5H-2,5,9-triaza-benzocycloheptene

Comprehensive Overview of 5-Phenyl-6,7,8,9-tetrahydro-5H-2,5,9-triaza-benzocycloheptene (CAS No. 1437485-20-5)

The compound 5-Phenyl-6,7,8,9-tetrahydro-5H-2,5,9-triaza-benzocycloheptene (CAS No. 1437485-20-5) is a heterocyclic organic molecule with a unique structural framework. Its molecular architecture combines a phenyl ring with a fused triaza-benzocycloheptene core, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications due to its pharmacophore-like properties, which align with current trends in targeted therapy and small-molecule drug development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in AI-driven drug design and computational chemistry. The 5-Phenyl-6,7,8,9-tetrahydro-5H-2,5,9-triaza-benzocycloheptene scaffold has garnered attention for its potential role in modulating biological pathways, particularly in central nervous system (CNS) disorders and inflammatory diseases. This aligns with frequent searches for "new CNS drug candidates" and "anti-inflammatory heterocycles" in scientific databases.

The compound's synthetic accessibility and structural versatility make it a valuable intermediate in organic synthesis. Its CAS No. 1437485-20-5 is often referenced in patents and academic publications, highlighting its relevance in intellectual property (IP) discussions. As the pharmaceutical industry shifts toward fragment-based drug discovery (FBDD), molecules like this are increasingly studied for their binding affinity and drug-likeness.

From a green chemistry perspective, the synthesis of 5-Phenyl-6,7,8,9-tetrahydro-5H-2,5,9-triaza-benzocycloheptene has been optimized to reduce waste and improve yield, addressing the growing focus on sustainable synthesis. This resonates with industry searches for "eco-friendly heterocycle synthesis" and "catalysis in drug intermediates." Additionally, its physicochemical properties, such as solubility and stability, are frequently analyzed to meet Lipinski's Rule of Five criteria—a hot topic in preclinical research.

In summary, 5-Phenyl-6,7,8,9-tetrahydro-5H-2,5,9-triaza-benzocycloheptene (CAS No. 1437485-20-5) represents a promising scaffold with multifaceted applications. Its integration into modern drug discovery pipelines and alignment with AI-aided molecular design trends underscore its significance in contemporary research. As the scientific community continues to explore its potential, this compound may pave the way for breakthroughs in precision medicine and therapeutic innovation.